2-((1-Ethyl-1H-pyrazol-5-yl)amino)benzoic acid

• Molecular Formula: C12H13N3O2
• Molecular Weight: 231.25 g/mol
• IUPAC Name: 2-[(2-ethylpyrazol-3-yl)amino]benzoic acid
• InChI: InChI=1S/C12H13N3O2/c1-2-15-11(7-8-13-15)14-10-6-4-3-5-9(10)12(16)17/h3-8,14H,2H2,1H3,(H,16,17)
• InChI Key: ACTKAZUTVUVIGV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC=N1)NC2=CC=CC=C2C(=O)O

Description

2-((1-Ethyl-1H-pyrazol-5-yl)amino)benzoic acid is a useful research compound. Its molecular formula is C12H13N3O2 and its molecular weight is 231.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 2-iodobenzoic acid (54 g, 0.218 mol) in DMF (570 ml) was added potassium carbonate (33.4 g, 0.242 mol), followed by 5-amino-1-ethylpyrazole (24.2 g, 0.218 mol) and finally Cu(OAc)2.H2O (0.9 g, 0.0045 mol). The reaction mixture was refluxed overnight, cooled and then poured into ice-water. Acetic acid and HCl were added until a pH of about 4 was obtained. A precipitate formed which was collected by filtration, washed with water and dried to afford 21.4 g of N-(1-ethylpyrazol-5-yl) anthranilic acid.

Synthesis routes and methods II

Procedure details